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Pubesenolide Pubesenolide
Brand Name: Vulcanchem
CAS No.: 98569-64-3
VCID: VC0041218
InChI: InChI=1S/C28H42O5/c1-15-11-24(33-26(32)20(15)14-29)16(2)21-7-8-22-19-6-5-17-12-18(30)13-25(31)28(17,4)23(19)9-10-27(21,22)3/h5,16,18-19,21-25,29-31H,6-14H2,1-4H3
SMILES: CC1=C(C(=O)OC(C1)C(C)C2CCC3C2(CCC4C3CC=C5C4(C(CC(C5)O)O)C)C)CO
Molecular Formula: C28H42O5
Molecular Weight: 458.639

Pubesenolide

CAS No.: 98569-64-3

Reference Standards

VCID: VC0041218

Molecular Formula: C28H42O5

Molecular Weight: 458.639

Pubesenolide - 98569-64-3

CAS No. 98569-64-3
Product Name Pubesenolide
Molecular Formula C28H42O5
Molecular Weight 458.639
IUPAC Name 2-[1-(1,3-dihydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one
Standard InChI InChI=1S/C28H42O5/c1-15-11-24(33-26(32)20(15)14-29)16(2)21-7-8-22-19-6-5-17-12-18(30)13-25(31)28(17,4)23(19)9-10-27(21,22)3/h5,16,18-19,21-25,29-31H,6-14H2,1-4H3
Standard InChIKey FYYIHVSEGVWNCF-RMDUJBCISA-N
SMILES CC1=C(C(=O)OC(C1)C(C)C2CCC3C2(CCC4C3CC=C5C4(C(CC(C5)O)O)C)C)CO
Synonyms Sominone; (1α,3β,22R)-1,3,22,27-Tetrahydroxyergosta-5,24-dien-26-oic Acid δ-Lactone;
PubChem Compound 72999858
Last Modified Nov 12 2021
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